Cas no 2685-64-5 (Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI))

Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI) structure
2685-64-5 structure
Product Name:Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI)
CAS No:2685-64-5
MF:C14H10O4
MW:242.226804256439
CID:240042
Update Time:2026-05-14

Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI)
    • Inchi： InChI=1S/C14H10O4/c15-13(11-7-3-1-4-8-11)17-18-14(16)12-9-5-2-6-10-12/h1-10H
    • InChI Key： OMPJBNCRMGITSC-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)OOC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.05800

Experimental Properties

  • Density: 1.16 g/mL at 25 °C(lit.)
  • Melting Point: 105 °C(lit.)
  • Boiling Point: 80 °C(lit.)
  • Flash Point: >230 °F
  • PSA: 52.60000
  • LogP: 2.61540

Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI) Security Information

Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI) Customs Data

  • HS CODE：2916320000
  • Customs Data：

    China Customs Code:

    2916320000

    Overview:

    2916320000 Benzoyl peroxide and benzoyl chloride.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916320000 benzoic peroxyanhydride.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

Androstan-17-one,3-(acetyloxy)-5-bromo-6,19-epoxy-, (3b,5a,6b)- (9CI) Related Literature

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